![molecular formula C14H19N3O2 B6175339 tert-butyl 3-ethynyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate CAS No. 2580226-54-4](/img/no-structure.png)
tert-butyl 3-ethynyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“tert-butyl 3-ethynyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate” is a chemical compound with the CAS Number: 2580226-54-4 . It has a molecular weight of 261.32 . The IUPAC name for this compound is "tert-butyl 3-ethynyl-2-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C14H19N3O2/c1-6-11-10(2)15-17-8-7-16(9-12(11)17)13(18)19-14(3,4)5/h1H,7-9H2,2-5H3" . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties are not available in the retrieved data.Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with this compound are H302, H315, H319, and H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding ingestion and inhalation, keeping away from open flames, hot surfaces, and sources of ignition, and using only non-sparking tools .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-ethynyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate involves the reaction of tert-butyl 3-ethynyl-2-methyl-4H-pyrazol-5-one with hydrazine hydrate, followed by cyclization with ethyl propiolate and subsequent esterification with tert-butyl bromoacetate.", "Starting Materials": [ "tert-butyl 3-ethynyl-2-methyl-4H-pyrazol-5-one", "hydrazine hydrate", "ethyl propiolate", "tert-butyl bromoacetate" ], "Reaction": [ "Step 1: React tert-butyl 3-ethynyl-2-methyl-4H-pyrazol-5-one with hydrazine hydrate in ethanol to form 3-ethynyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbohydrazide.", "Step 2: Cyclize 3-ethynyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbohydrazide with ethyl propiolate in the presence of triethylamine to form tert-butyl 3-ethynyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate.", "Step 3: Esterify tert-butyl 3-ethynyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate with tert-butyl bromoacetate in the presence of potassium carbonate to form the final product, tert-butyl 3-ethynyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate." ] } | |
CAS RN |
2580226-54-4 |
Molecular Formula |
C14H19N3O2 |
Molecular Weight |
261.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.